![molecular formula C20H20N2O3S B7462077 N-(3-methylsulfonylphenyl)-2-propan-2-ylquinoline-4-carboxamide](/img/structure/B7462077.png)
N-(3-methylsulfonylphenyl)-2-propan-2-ylquinoline-4-carboxamide
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Overview
Description
N-(3-methylsulfonylphenyl)-2-propan-2-ylquinoline-4-carboxamide, also known as MSQ, is a quinoline-based compound that has gained significant attention in scientific research due to its potential therapeutic applications. MSQ has been found to have a range of biochemical and physiological effects, making it an attractive candidate for drug development. In
Scientific Research Applications
N-(3-methylsulfonylphenyl)-2-propan-2-ylquinoline-4-carboxamide has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, this compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disorder research, this compound has been shown to protect against neuronal damage and improve cognitive function.
Mechanism of Action
The mechanism of action of N-(3-methylsulfonylphenyl)-2-propan-2-ylquinoline-4-carboxamide involves the inhibition of various enzymes and signaling pathways involved in disease progression. This compound has been found to inhibit the activity of histone deacetylases, which play a crucial role in cancer cell growth and proliferation. This compound also inhibits the activity of cyclooxygenase-2, an enzyme involved in the production of pro-inflammatory cytokines. In neurodegenerative disorder research, this compound has been shown to activate the Nrf2/ARE pathway, which regulates the expression of antioxidant genes and protects against oxidative stress.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis and inhibit angiogenesis. In inflammation research, this compound has been found to reduce the production of pro-inflammatory cytokines. In neurodegenerative disorder research, this compound has been shown to protect against neuronal damage and improve cognitive function.
Advantages and Limitations for Lab Experiments
N-(3-methylsulfonylphenyl)-2-propan-2-ylquinoline-4-carboxamide has several advantages for lab experiments, including its high potency, low toxicity, and ability to cross the blood-brain barrier. However, this compound also has some limitations, including its poor solubility in aqueous solutions and limited stability under certain conditions.
Future Directions
There are several future directions for N-(3-methylsulfonylphenyl)-2-propan-2-ylquinoline-4-carboxamide research, including the development of more potent and selective this compound analogs, the investigation of this compound's potential applications in other diseases, and the exploration of this compound's mechanism of action in greater detail. Additionally, the use of this compound in combination with other drugs or therapies may have synergistic effects and improve therapeutic outcomes.
Conclusion
In conclusion, this compound is a promising compound with potential therapeutic applications in various diseases. Its mechanism of action involves the inhibition of enzymes and signaling pathways involved in disease progression, and it has been found to have various biochemical and physiological effects. While this compound has some limitations, its advantages make it an attractive candidate for drug development. Future research on this compound may lead to the development of novel therapies for cancer, inflammation, and neurodegenerative disorders.
Synthesis Methods
The synthesis of N-(3-methylsulfonylphenyl)-2-propan-2-ylquinoline-4-carboxamide involves the reaction of 3-methylsulfonylphenylamine with 2-bromo-2-methylpropanenitrile, followed by the addition of 2-aminoquinoline and subsequent cyclization. The resulting product is this compound, which can be purified using various methods, including chromatography and recrystallization.
properties
IUPAC Name |
N-(3-methylsulfonylphenyl)-2-propan-2-ylquinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3S/c1-13(2)19-12-17(16-9-4-5-10-18(16)22-19)20(23)21-14-7-6-8-15(11-14)26(3,24)25/h4-13H,1-3H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMVZWOFDYXBONS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC2=CC=CC=C2C(=C1)C(=O)NC3=CC(=CC=C3)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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